

Technical Support Center: Overcoming Poor Solubility of Pyrazolo-pyrimidinones

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *N*-(cyclopropylmethyl)-1-methyl-1*H*-pyrazol-3-amine

Cat. No.: B13242204

[Get Quote](#)

Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyrazolo-pyrimidinone derivatives. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common solubility challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why are pyrazolo-pyrimidinone compounds often poorly soluble in aqueous solutions?

A1: The low aqueous solubility of many pyrazolo-pyrimidinone derivatives can be attributed to their molecular structure. These compounds often possess a planar, aromatic ring system. This planarity can lead to strong crystal lattice energy, meaning more energy is required to break apart the crystal structure and dissolve the compound.^{[1][2][3]} Additionally, a high percentage of sp²-hybridized carbons contributes to this high crystal packing energy, which often correlates with a high melting point and reduced aqueous solubility.^{[1][2][3]}

Q2: What are the first steps I should take to assess the solubility of a new pyrazolo-pyrimidinone compound?

A2: A systematic approach is crucial. Start with a simple equilibrium solubility test. Add an excess of your compound to a known volume of your solvent of interest (e.g., water, phosphate-buffered saline). Stir the suspension at a constant temperature for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached. After this period, filter the suspension to remove any undissolved solid and analyze the concentration of the dissolved compound in the filtrate using a suitable analytical method like HPLC-UV.

Q3: What is the difference between kinetic and thermodynamic solubility, and why is it important?

A3: Thermodynamic solubility is the true equilibrium solubility of a compound, representing the maximum amount of a substance that can be dissolved in a solvent under stable conditions. Kinetic solubility, on the other hand, is the concentration of a compound at the point of precipitation from a solution. It is often measured in high-throughput screening assays where a compound is dissolved in an organic solvent (like DMSO) and then diluted into an aqueous buffer. Kinetic solubility is generally higher than thermodynamic solubility but is less stable, as the supersaturated solution will eventually precipitate. Understanding this difference is vital as a high kinetic solubility might be sufficient for initial in vitro assays, but for in vivo studies and formulation development, thermodynamic solubility is a more critical parameter.

Q4: What are the main strategies to improve the solubility of these compounds?

A4: There are three main pillars of solubility enhancement strategies:

- **Physical Modifications:** These methods alter the physical properties of the compound without changing its chemical structure. Key techniques include particle size reduction (micronization or nanosuspensions) and creating amorphous solid dispersions.[\[4\]](#)
- **Chemical Modifications:** These involve altering the molecule itself. This can range from salt formation for ionizable compounds to creating prodrugs that are more soluble and are converted to the active drug in the body.[\[4\]](#)[\[5\]](#)[\[6\]](#)
- **Formulation-Based Approaches:** This broad category involves using excipients to increase solubility. Common methods include using co-solvents, surfactants for micellar solubilization, and complexation with cyclodextrins.[\[4\]](#)

Troubleshooting Guide: Experimental Protocols and Solutions

Problem 1: My pyrazolo-pyrimidinone has very low aqueous solubility (<10 µg/mL) and is difficult to work with even for in vitro assays.

Solution: Co-solvent Systems

- The "Why": Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.^[7] This makes the solvent more "hospitable" to hydrophobic molecules like pyrazolo-pyrimidinones, thereby increasing their solubility.^[8] This is often the quickest and easiest method to prepare stock solutions for in vitro experiments.
- The "How":
 - Select a Co-solvent: Common choices include Dimethyl Sulfoxide (DMSO), N-methyl-2-pyrrolidone (NMP), ethanol, and polyethylene glycols (PEGs).^[9]
 - Prepare a High-Concentration Stock Solution: Dissolve your pyrazolo-pyrimidinone in 100% of your chosen co-solvent to create a high-concentration stock (e.g., 10-50 mM).
 - Dilute into Aqueous Media: For your experiment, perform serial dilutions of the stock solution into your aqueous buffer. It is crucial to keep the final concentration of the co-solvent in your assay low (typically <1%, and often <0.1%) to avoid artifacts from the solvent itself.
- Pro-Tip: Always run a vehicle control in your experiments (your aqueous buffer with the same final concentration of the co-solvent) to ensure that the co-solvent is not affecting your experimental results.

Table 1: Common Co-solvents for Preclinical Formulations

Co-solvent	Polarity	Common Use Notes
Dimethyl Sulfoxide (DMSO)	High	Excellent solubilizing power, but can have cellular effects. Keep final concentration very low.[9]
N-methyl-2-pyrrolidone (NMP)	High	Good solubilizer, often used in preclinical toxicology studies. [9]
Ethanol	Medium	Generally well-tolerated, but can cause protein precipitation at higher concentrations.[8][10]
Polyethylene Glycol 400 (PEG 400)	Medium	A common choice for both oral and parenteral formulations. [10][11]
Propylene Glycol (PG)	Medium	Another frequently used solvent in pharmaceutical formulations.[8][10]

Problem 2: My compound precipitates out of solution when I dilute my DMSO stock into an aqueous buffer for my cell-based assay.

Solution: Surfactant-based Micellar Solubilization

- The "Why": Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration or CMC), self-assemble into micelles in aqueous solutions. These micelles have a hydrophobic core and a hydrophilic shell. Poorly soluble drugs can be encapsulated within this hydrophobic core, increasing their apparent solubility in the aqueous medium.[12][13]
- The "How":

- Choose a Surfactant: Common non-ionic surfactants used in pharmaceutical formulations include Polysorbate 80 (Tween® 80) and Cremophor® EL.
- Prepare a Surfactant-Containing Buffer: Prepare your aqueous buffer with a surfactant concentration above its CMC.
- Perform Dilution: Slowly add your concentrated DMSO stock of the pyrazolo-pyrimidinone to the surfactant-containing buffer while vortexing to facilitate the encapsulation of the drug into the micelles.
- Data Interpretation: You should observe a clear or slightly opalescent solution, indicating successful micellar solubilization. If precipitation still occurs, you may need to increase the surfactant concentration or try a different surfactant.
- Diagram: Mechanism of Micellar Solubilization

Caption: Hydrophobic drug encapsulated in the core of a surfactant micelle.

Problem 3: I need to improve the oral bioavailability of my lead pyrazolo-pyrimidinone for in vivo studies, and co-solvents are not a viable long-term solution.


Solution 1: Amorphous Solid Dispersions (ASDs)

- The "Why": Crystalline solids have a highly ordered structure with strong intermolecular interactions, which requires significant energy to overcome for dissolution. By converting the drug to an amorphous (non-crystalline) state, this energy barrier is significantly reduced, leading to a much higher apparent solubility and dissolution rate.^{[14][15][16]} In an ASD, the drug is molecularly dispersed within a polymer matrix, which also helps to prevent recrystallization.^{[14][17]}
- The "How" (Solvent Evaporation Method):
 - Polymer Selection: Choose a suitable polymer carrier, such as polyvinylpyrrolidone (PVP) or hydroxypropyl methylcellulose (HPMC).

- Dissolution: Dissolve both your pyrazolo-pyrimidinone and the polymer in a common volatile organic solvent (e.g., methanol, acetone).
- Solvent Removal: Remove the solvent under vacuum using a rotary evaporator. This will leave a thin film of the solid dispersion.
- Drying and Milling: Further dry the film under high vacuum to remove any residual solvent. Then, gently scrape the film and mill it into a fine powder.
- Pro-Tip: Characterize your ASD using techniques like Differential Scanning Calorimetry (DSC) and Powder X-ray Diffraction (PXRD) to confirm that the drug is in an amorphous state.

Solution 2: Nanosuspensions

- The "Why": Reducing the particle size of a drug to the nanometer range dramatically increases its surface area-to-volume ratio. According to the Noyes-Whitney equation, this increased surface area leads to a significantly faster dissolution rate.[\[18\]](#) Nanosuspensions are sub-micron colloidal dispersions of pure drug particles stabilized by surfactants or polymers.[\[18\]](#)[\[19\]](#)[\[20\]](#)
- The "How" (Wet Milling Method):
 - Preparation of Suspension: Disperse your micronized pyrazolo-pyrimidinone powder in an aqueous solution containing a stabilizer (e.g., a surfactant like Poloxamer 188).
 - Milling: Place the suspension in a bead mill containing small grinding media (e.g., zirconium oxide beads).
 - High-Energy Milling: Operate the mill at a high speed for a sufficient duration to reduce the particle size to the desired nanometer range.
 - Separation: Separate the nanosuspension from the grinding media.
- Data Interpretation: Use particle size analysis techniques like Dynamic Light Scattering (DLS) to confirm the size distribution of your nanoparticles.
- Diagram: Workflow for Solubility Enhancement Strategy Selection



[Click to download full resolution via product page](#)

Caption: Decision tree for selecting a solubility enhancement strategy.

Problem 4: My pyrazolo-pyrimidinone is weakly basic/acidic. Can I use pH modification?

Solution: pH Adjustment and Salt Formation

- The "Why": For ionizable compounds, solubility is highly dependent on pH.[21][22] Weakly basic drugs become more soluble in acidic conditions ($\text{pH} < \text{pKa}$) where they are protonated and form a charged species.[21][23] Conversely, weakly acidic drugs are more soluble in basic conditions ($\text{pH} > \text{pKa}$) where they are deprotonated.[21] By adjusting the pH of the formulation, you can significantly increase the solubility.
- The "How":

- Determine pKa: First, determine the pKa of your compound experimentally or through in silico prediction.
- pH-Solubility Profile: Measure the solubility of your compound across a range of pH values to generate a pH-solubility profile.
- Formulation with pH Modifiers: For a weakly basic pyrazolo-pyrimidinone, you can incorporate an acidifier (e.g., citric acid, tartaric acid) into your formulation to create an acidic microenvironment that promotes dissolution.
- Salt Formation: A more permanent strategy is to form a salt of your ionizable compound. For a weakly basic drug, reacting it with an acid can form a more soluble salt.
- Pro-Tip: Be aware of the "common ion effect," where the presence of a common ion in the dissolution medium can suppress the solubility of a salt. Also, consider the potential for the drug to precipitate in the gastrointestinal tract as the pH changes from the acidic environment of the stomach to the more neutral pH of the intestine.

Problem 5: I am looking for a versatile formulation approach that can also improve stability.

Solution: Complexation with Cyclodextrins

- The "Why": Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.^[24] They can form inclusion complexes by encapsulating poorly soluble "guest" molecules, like pyrazolo-pyrimidinones, within their hydrophobic core.^{[24][25]} This complex effectively masks the hydrophobic nature of the drug, leading to a significant increase in its aqueous solubility.^{[24][26]}
- The "How" (Kneading Method):
 - Cyclodextrin Selection: Choose a suitable cyclodextrin, such as hydroxypropyl- β -cyclodextrin (HP- β -CD), which has high aqueous solubility and a good safety profile.
 - Mixing: Mix your pyrazolo-pyrimidinone and the cyclodextrin (typically at a 1:1 or 1:2 molar ratio) in a mortar.

- Kneading: Add a small amount of a water/alcohol mixture and knead the mixture thoroughly for 30-60 minutes to form a paste.
- Drying: Dry the paste in an oven at a controlled temperature (e.g., 40-50°C) until it is completely dry.
- Sieving: Pass the dried complex through a fine-mesh sieve to obtain a uniform powder.
- Data Interpretation: The formation of an inclusion complex can be confirmed by techniques such as DSC, FT-IR spectroscopy, and Nuclear Magnetic Resonance (NMR) spectroscopy. An increase in solubility can be quantified by phase-solubility studies.

Table 2: Comparison of Advanced Solubility Enhancement Techniques

Technique	Principle	Advantages	Disadvantages
Amorphous Solid Dispersions	Increases free energy by disrupting crystal lattice.[14][17]	Significant solubility enhancement; can be scaled up.[27]	Thermodynamically unstable; risk of recrystallization over time.[15][16]
Nanosuspensions	Increases surface area, leading to faster dissolution.[18][20]	Applicable to many drugs; can be used for various routes of administration.[19][28]	High energy process; potential for particle aggregation.
Cyclodextrin Complexation	Encapsulates hydrophobic drug in a hydrophilic shell.[24][25]	Increases solubility and stability; can mask taste.[25][26]	Requires specific molecular fit; can be expensive.[29]

References

- Nanosuspension: An approach to enhance solubility of drugs - PMC. (n.d.). National Center for Biotechnology Information. Retrieved January 2, 2026, from [\[Link\]](#)
- Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. (2023, June 16). Allied Journals. Retrieved January 2, 2026, from [\[Link\]](#)

- Nanosuspension: A novel approach to enhance solubility of poorly water soluble drugs - A review - CORE. (n.d.). CORE. Retrieved January 2, 2026, from [\[Link\]](#)
- Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products - PMC. (n.d.). National Center for Biotechnology Information. Retrieved January 2, 2026, from [\[Link\]](#)
- Nanosuspension: A Propitious Drug Delivery Approach to Enhance Solubility and Bioavailability of Poorly Soluble Drugs-Review | Bentham Science Publishers. (2025, September 22). Bentham Science Publishers. Retrieved January 2, 2026, from [\[Link\]](#)
- SOLUBILITY ENHANCEMENT OF POORLY WATER SOLUBLE DRUG BY USING NANO-SUSPENSION TECHNOLOGY. (2011, March 5). Omicsonline. Retrieved January 2, 2026, from [\[Link\]](#)
- Cosolvent - Wikipedia. (n.d.). Wikipedia. Retrieved January 2, 2026, from [\[Link\]](#)
- Co-Amorphous Solid Dispersions for Solubility and Absorption Improvement of Drugs: Composition, Preparation, Characterization and Formulations for Oral Delivery - MDPI. (2018, July 19). MDPI. Retrieved January 2, 2026, from [\[Link\]](#)
- Cyclodextrin as a Drug Carrier Increasing Drug Solubility - Touro Scholar. (n.d.). Touro Scholar. Retrieved January 2, 2026, from [\[Link\]](#)
- Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs - IJPPR. (2025, March 2). IJPPR. Retrieved January 2, 2026, from [\[Link\]](#)
- Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs - International Journal of Pharmaceutical and Phytopharmacological Research. (2018, November 23). eIJPPR. Retrieved January 2, 2026, from [\[Link\]](#)
- Amorphous Solid Dispersions: Advances in Drug Solubility - Cellets. (2022, November 25). Cellets. Retrieved January 2, 2026, from [\[Link\]](#)
- Amorphous Solid Dispersions for Bioavailability Enhancement - Contract Pharma. (2023, March 10). Contract Pharma. Retrieved January 2, 2026, from [\[Link\]](#)

- The important role and application of surfactants in pharmaceutical formulations. (2025, April 18). LinkedIn. Retrieved January 2, 2026, from [[Link](#)]
- Nanosuspensions as a promising approach to enhance bioavailability of poorly soluble drugs : An update - ResearchGate. (2025, August 6). ResearchGate. Retrieved January 2, 2026, from [[Link](#)]
- Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain - PMC. (2024, October 15). National Center for Biotechnology Information. Retrieved January 2, 2026, from [[Link](#)]
- The Role of Surfactants in Solubilization of Poorly Soluble - JOCPR. (2024, December 19). JOCPR. Retrieved January 2, 2026, from [[Link](#)]
- Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. (n.d.). National Center for Biotechnology Information. Retrieved January 2, 2026, from [[Link](#)]
- Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain - PubMed. (2024, October 24). PubMed. Retrieved January 2, 2026, from [[Link](#)]
- Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs - PMC. (n.d.). National Center for Biotechnology Information. Retrieved January 2, 2026, from [[Link](#)]
- The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole - MDPI. (2023, October 27). MDPI. Retrieved January 2, 2026, from [[Link](#)]
- Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors. - SciSpace. (2013, May 20). SciSpace. Retrieved January 2, 2026, from [[Link](#)]
- Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. (n.d.). ResearchGate. Retrieved January 2, 2026, from [[Link](#)]

- Improvement of pyrazolo[3,4-d] pyrimidines pharmacokinetic properties: nanosystem approaches for drug delivery - CNR-IRIS. (n.d.). CNR-IRIS. Retrieved January 2, 2026, from [\[Link\]](#)
- Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (2025, July 30). SpringerLink. Retrieved January 2, 2026, from [\[Link\]](#)
- PH and Solvent Effect on Drug Solubility. (n.d.). SlideShare. Retrieved January 2, 2026, from [\[Link\]](#)
- Dissolution-modulating mechanism of pH modifiers in solid dispersion containing weakly acidic or basic drugs with poor water solubility - ResearchGate. (n.d.). ResearchGate. Retrieved January 2, 2026, from [\[Link\]](#)
- Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates - PubMed. (2008, December 15). PubMed. Retrieved January 2, 2026, from [\[Link\]](#)
- How cocrystals of weakly basic drugs and acidic coformers might modulate solubility and stability - Chemical Communications (RSC Publishing). (n.d.). Royal Society of Chemistry. Retrieved January 2, 2026, from [\[Link\]](#)
- Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain - Journal of Medicinal Chemistry - ACS Figshare. (2024, October 23). ACS Publications. Retrieved January 2, 2026, from [\[Link\]](#)
- Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors - PMC. (n.d.). National Center for Biotechnology Information. Retrieved January 2, 2026, from [\[Link\]](#)
- Effect of pH on weakly acidic and basic model drugs and determination of their ex vivo transdermal permeation routes - SciELO. (n.d.). SciELO. Retrieved January 2, 2026, from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 2. Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. [acs.figshare.com](https://www.acs.figshare.com/) [[acs.figshare.com](https://www.acs.figshare.com/)]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. [scispace.com](https://www.scispace.com/) [[scispace.com](https://www.scispace.com/)]
- 6. Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 7. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 8. Cosolvent - Wikipedia [en.wikipedia.org]
- 9. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpk.wuxiapptec.com]
- 10. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 11. [pharmaexcipients.com](https://www.pharmaexcipients.com/) [[pharmaexcipients.com](https://www.pharmaexcipients.com/)]
- 12. [asianpharmtech.com](https://www.asianpharmtech.com/) [[asianpharmtech.com](https://www.asianpharmtech.com/)]
- 13. [pharmaexcipients.com](https://www.pharmaexcipients.com/) [[pharmaexcipients.com](https://www.pharmaexcipients.com/)]
- 14. Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 15. [mdpi.com](https://www.mdpi.com/) [[mdpi.com](https://www.mdpi.com/)]
- 16. [cellets.com](https://www.cellets.com/) [[cellets.com](https://www.cellets.com/)]
- 17. [contractpharma.com](https://www.contractpharma.com/) [[contractpharma.com](https://www.contractpharma.com/)]

- [18. fileserver-az.core.ac.uk \[fileserver-az.core.ac.uk\]](#)
- [19. Nanosuspension: An approach to enhance solubility of drugs - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [20. benthamdirect.com \[benthamdirect.com\]](#)
- [21. uomustansiriyah.edu.iq \[uomustansiriyah.edu.iq\]](#)
- [22. scielo.br \[scielo.br\]](#)
- [23. Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [24. touroscholar.touro.edu \[touroscholar.touro.edu\]](#)
- [25. ijppr.humanjournals.com \[ijppr.humanjournals.com\]](#)
- [26. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [27. seppic.com \[seppic.com\]](#)
- [28. researchgate.net \[researchgate.net\]](#)
- [29. eijppr.com \[eijppr.com\]](#)
- To cite this document: BenchChem. [Technical Support Center: Overcoming Poor Solubility of Pyrazolo-pyrimidinones]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b13242204/docs#technical-support-center-overcoming-poor-solubility-of-pyrazolo-pyrimidinones\]](https://www.benchchem.com/product/b13242204/docs#technical-support-center-overcoming-poor-solubility-of-pyrazolo-pyrimidinones)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)